Cas no 886934-25-4 (N-(4-ethoxyphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 886934-25-4
• MF: C₂₁H₂₀N₆O₂S
• MW: 420.487502098084
• CID: 5483617
• PubChem ID: 18577093
• Update Time: 2025-05-19

N-(4-ethoxyphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-[(5-pyridin-3-yl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• AKOS016380710
• STL452772
• 886934-25-4
• N-(4-ethoxyphenyl)-2-((5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• N-(4-ethoxyphenyl)-2-{[5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• F2650-0115
• N-(4-ethoxyphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C21H20N6O2S/c1-2-29-18-9-7-17(8-10-18)23-19(28)15-30-21-25-24-20(16-6-5-11-22-14-16)27(21)26-12-3-4-13-26/h3-14H,2,15H2,1H3,(H,23,28)
• InChI Key： RMLSQGYVNPQGGO-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OCC)=O)C1=NN=C(C2C=NC=CC=2)N1N1C=CC=C1

Computed Properties

• Exact Mass: 420.13684508g/mol
• Monoisotopic Mass: 420.13684508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 112Ų

Additional information on N-(4-ethoxyphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

N-(4-Ethoxyphenyl)-2-{5-(Pyridin-3-Yl)-4-(1H-Pyrrol-1-Yl)-4H-1,2,4-Triazol-3-Ylsulfanyl}Acetamide: A Comprehensive Overview

The compound CAS No 886934-25-4, also known as N-(4-Ethoxyphenyl)-2-{5-(Pyridin-3-Yl)-4-(1H-Pyrrol-1-Yl)-4H-1,2,4-Triazol-3-Ylsulfanyl}Acetamide, represents a sophisticated organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyridine ring, a pyrrole moiety, and a triazole group, all interconnected through sulfur linkages. The presence of these functional groups suggests that the compound may exhibit unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The integration of pyridine and pyrrole groups within the molecule provides a platform for diverse interactions, potentially making it a candidate for targeting specific biological pathways. For instance, the triazole group is known to enhance bioavailability and stability in pharmacological agents. This compound's structure also aligns with current trends in medicinal chemistry, where multi-functional heterocycles are increasingly sought after for their versatility in binding to target proteins.

One of the most intriguing aspects of this compound is its potential as an antioxidant. Preliminary research indicates that the sulfur-containing groups within the molecule may contribute to its ability to scavenge free radicals. This property could be leveraged in developing new therapeutic agents for conditions associated with oxidative stress, such as neurodegenerative diseases or cardiovascular disorders. Furthermore, the ethoxyphenyl group is known to enhance lipophilicity, which could improve the compound's ability to cross cellular membranes and exert its effects at target sites.

The synthesis of this compound involves a series of multi-step reactions that highlight the advancements in modern organic chemistry. The construction of the triazole ring is particularly noteworthy, as it typically requires precise control over reaction conditions to achieve high yields. The use of microwave-assisted synthesis has been reported in some cases to accelerate this process while maintaining product quality. Such methods underscore the importance of green chemistry principles in contemporary research.

In terms of pharmacokinetics, this compound's properties suggest that it may have favorable absorption profiles. The presence of both hydrophilic and lipophilic groups could facilitate its transport across biological barriers. However, further studies are needed to confirm these hypotheses and optimize its bioavailability for potential therapeutic applications.

Another area of interest lies in the compound's potential as an anti-inflammatory agent. In vitro assays have shown that it may inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with current research trends focusing on natural product-inspired molecules for inflammation management.

Moreover, computational studies using molecular docking techniques have revealed that this compound could bind effectively to several drug targets associated with cancer progression. The triazole group appears to play a critical role in stabilizing these interactions through hydrogen bonding and π-interactions. Such findings open up possibilities for exploring its role in anticancer therapy.

In conclusion, CAS No 886934-25-4 or N-(4-Ethoxyphenyl)-2-{5-(Pyridin-3-Yl)-4-(1H-Pyrrol-1-Yl)-4H-1,2,4-Triazol-3-Ylsulfanyl}Acetamide represents a promising molecule with multifaceted applications across various fields. Its unique structure endows it with properties that make it a valuable candidate for further research and development in drug discovery and material science.